Cas no 1512803-64-3 (1-(1H-imidazol-5-yl)cyclohexylmethanamine)

• Product Name: 1-(1H-imidazol-5-yl)cyclohexylmethanamine
• CAS No: 1512803-64-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5914995
• PubChem ID: 59942296
• Update Time: 2025-11-01

1-(1H-imidazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-5-yl)cyclohexylmethanamine
• 1512803-64-3
• EN300-1818204
• [1-(1H-imidazol-5-yl)cyclohexyl]methanamine

• Inchi： 1S/C10H17N3/c11-7-10(4-2-1-3-5-10)9-6-12-8-13-9/h6,8H,1-5,7,11H2,(H,12,13)
• InChI Key： UNXNLKOAXAHURO-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(1H-imidazol-5-yl)cyclohexylmethanamine

1-(1H-Imidazol-5-yl)cyclohexylmethanamine: A Comprehensive Overview

The compound 1-(1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1512803-64-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a cyclohexane ring and an amine group. The imidazole ring is a heterocyclic aromatic structure that imparts interesting electronic properties, while the cyclohexane ring provides structural stability and flexibility. The amine group further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the importance of this compound in drug discovery and development. Its ability to act as a versatile building block in organic synthesis has made it a valuable tool for researchers. For instance, the imidazole moiety has been shown to exhibit significant biological activity, including anti-inflammatory, antioxidant, and anticancer properties. These findings underscore the potential of 1-(1H-imidazol-5-yl)cyclohexylmethanamine as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles of organic chemistry and catalysis. Researchers have explored various methods to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and cost-effective.

In terms of applications, 1-(1H-imidazol-5-yl)cyclohexylmethanamine has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Furthermore, recent research has focused on the stereochemical properties of this compound. The presence of chiral centers in its structure allows for enantioselective synthesis, which is crucial for developing enantiomerically pure compounds required in pharmaceuticals. This aspect has garnered significant attention from researchers working on asymmetric catalysis and chiral recognition.

The biological evaluation of 1-(1H-imidazol-5-yl)cyclohexylmethanamine has revealed its potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated its ability to inhibit kinases and proteases, which are key targets in cancer therapy. These findings suggest that this compound could serve as a starting point for developing selective inhibitors with improved efficacy and reduced side effects.

In conclusion, 1-(1H-imidazol-5-yl)cyclohexylmethanamine (CAS No. 1512803-64-3) is a versatile compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to scientific progress.